2-(2-chlorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C15H11ClF3NO3/c16-12-3-1-2-4-13(12)22-9-14(21)20-10-5-7-11(8-6-10)23-15(17,18)19/h1-8H,9H2,(H,20,21)
• InChI Key: BJQUPEHTNFPCNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=CC=C(C=C2)OC(F)(F)F)Cl
• Molecular Formula: C15H11ClF3NO3
• Molecular Weight: 345.70 g/mol

Description

2-(2-chlorophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide, commonly known as TFCA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. TFCA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 377.77 g/mol.

Mechanism of Action

The mechanism of action of TFCA is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever. By inhibiting COX-2 activity, TFCA reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
TFCA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. TFCA has been shown to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFCA is its versatility, as it can be used in various fields of research, including medicinal chemistry, agriculture, and material science. TFCA is also relatively easy to synthesize, and its synthesis process can be optimized to improve yield and purity. However, one of the main limitations of TFCA is its limited solubility in water, which can make it difficult to use in certain experiments. TFCA can also be expensive to synthesize, which can limit its use in some research applications.

Future Directions

There are several future directions for research on TFCA. One area of research is the development of new synthesis methods that can improve the yield and purity of TFCA. Another area of research is the investigation of TFCA as a potential treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. TFCA could also be studied further as a herbicide in agriculture, as well as a precursor for the synthesis of new organic compounds in material science. Additionally, more research is needed to fully understand the mechanism of action of TFCA and its potential side effects.

Synthesis Methods

TFCA can be synthesized through a multistep process that involves the reaction of 2-chlorophenol with sodium hydroxide to form 2-chlorophenol sodium salt. This intermediate product is then reacted with 4-trifluoromethoxyaniline in the presence of acetic acid to form the final product, TFCA. The synthesis process can be optimized by adjusting the reaction conditions, such as temperature, reaction time, and reactant concentration.

Scientific Research Applications

TFCA has been studied extensively for its potential use in various fields of research, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, TFCA has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated as a potential treatment for cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, TFCA has been used as a herbicide to control the growth of weeds in crops. In material science, TFCA has been used as a precursor for the synthesis of various organic compounds, including liquid crystals and polymers.